Cas no 2171202-10-9 ((2S,3R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid)

• Product Name: (2S,3R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid
• CAS No: 2171202-10-9
• MF: C₂₃H₂₆N₂O₆
• MW: 426.462346553802
• CID: 6334731
• PubChem ID: 165557028
• Update Time: 2025-06-14

(2S,3R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid
• (2S,3R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-hydroxybutanoic acid
• EN300-1548917
• 2171202-10-9

• Inchi： 1S/C23H26N2O6/c1-13(11-20(27)25-21(14(2)26)22(28)29)24-23(30)31-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,13-14,19,21,26H,11-12H2,1-2H3,(H,24,30)(H,25,27)(H,28,29)/t13-,14-,21+/m1/s1
• InChI Key： OBWVGAYZTULKJT-LKBUQDJMSA-N
• SMILES： O(C(N[C@H](C)CC(N[C@H](C(=O)O)[C@@H](C)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.17908655g/mol
• Monoisotopic Mass: 426.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 125Ų

Additional information on (2S,3R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid

Comprehensive Analysis of (2S,3R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid (CAS No. 2171202-10-9)

The compound (2S,3R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid (CAS No. 2171202-10-9) is a highly specialized chiral molecule with significant applications in peptide synthesis and pharmaceutical research. Its intricate structure, featuring both Fmoc-protected amino groups and hydroxybutanoic acid moieties, makes it a valuable building block for designing bioactive peptides and small-molecule therapeutics. Researchers are increasingly focusing on this compound due to its potential in drug discovery and bioconjugation, aligning with the growing demand for precision medicine and targeted therapies.

One of the most searched questions in scientific databases and AI-driven platforms revolves around the synthetic pathways and stereochemical purity of such complex molecules. The (2S,3R) and (3R) configurations in this compound are critical for its biological activity, as even minor deviations can alter its efficacy. This aligns with the broader trend of chiral chemistry gaining prominence in API development, where enantiomeric purity is a key regulatory requirement.

The Fmoc group in this molecule serves as a temporary protecting group, a feature widely exploited in solid-phase peptide synthesis (SPPS). With the rise of peptide-based drugs for conditions like diabetes and cancer, the demand for high-purity intermediates like CAS No. 2171202-10-9 has surged. Recent studies highlight its utility in creating peptide-drug conjugates, a hot topic in oncology research due to their ability to enhance drug delivery and reduce off-target effects.

Another trending application of this compound lies in biomaterials science. Its hydroxybutanoic acid segment is structurally similar to polyhydroxyalkanoates (PHAs), biodegradable polymers explored for sustainable packaging and medical implants. This dual functionality—pharmaceutical and material science—makes it a subject of cross-disciplinary research, addressing global interests in green chemistry and circular economy initiatives.

From an analytical chemistry perspective, characterizing this compound requires advanced techniques like HPLC-MS and NMR spectroscopy, topics frequently queried in academic search engines. Its logP and solubility profiles are also critical for formulators, especially in liposomal delivery systems, a trending area in nanomedicine. These attributes underscore its relevance in answering modern challenges like bioavailability enhancement.

In summary, (2S,3R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid exemplifies the convergence of organic synthesis, peptide engineering, and materials science. Its CAS No. 2171202-10-9 serves as a gateway to innovations in therapeutic development and sustainable technologies, making it a compound of enduring scientific and industrial interest.